Cas no 178869-91-5 (N-{4-methoxy-3-[(E)-(methoxyimino)methyl]phenyl}-2-methylfuran-3-carbothioamide)

• Product Name: N-{4-methoxy-3-[(E)-(methoxyimino)methyl]phenyl}-2-methylfuran-3-carbothioamide
• CAS No: 178869-91-5
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 1365748
• PubChem ID: 9574544
• Update Time: 2025-04-20

N-{4-methoxy-3-[(E)-(methoxyimino)methyl]phenyl}-2-methylfuran-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-3-[(E)-(methoxyimino)methyl]phenyl}-2-methylfuran-3-carbothioamide
• N-[4-methoxy-3-[(E)-methoxyiminomethyl]phenyl]-2-methylfuran-3-carbothioamide
• 178869-91-5
• N-[4-methoxy-3-[(E)-methoxyiminomethyl]phenyl]-2-methyl-furan-3-carbothioamide
• 3-Furancarbothioamide, N-(4-methoxy-3-((methoxyimino)methyl)phenyl)-2-methyl-
• 3-Furancarbothioamide, N-[4-methoxy-3-[(methoxyimino)methyl]phenyl]-2-methyl-

• Inchi： 1S/C15H16N2O3S/c1-10-13(6-7-20-10)15(21)17-12-4-5-14(18-2)11(8-12)9-16-19-3/h4-9H,1-3H3,(H,17,21)/b16-9+
• InChI Key： ZCQJFISKHKYVCS-CXUHLZMHSA-N
• SMILES： S=C(C1C=COC=1C)NC1=CC=C(C(/C=N/OC)=C1)OC

Computed Properties

• Exact Mass: 304.08828
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 55.99